Cas no 82068-12-0 (N-(Thien-2-ylsulfonyl)-β-alanine)
82068-12-0 structure
Product Name:N-(Thien-2-ylsulfonyl)-β-alanine
CAS No:82068-12-0
MF:C7H9NO4S2
MW:235.28065943718
CID:844247
PubChem ID:758997
Update Time:2025-04-19
N-(Thien-2-ylsulfonyl)-β-alanine Chemical and Physical Properties
Names and Identifiers
-
- 3-[(THIEN-2-YLSULFONYL)AMINO]PROPANOIC ACID
- 82068-12-0
- 3-(thiophene-2-sulfonamido)propanoicacid
- EU-0099421
- AQ-390/43363946
- N-(2-thienylsulfonyl)-beta-alanine
- SR-01000592760
- 3-(thiophene-2-sulfonamido)propanoic acid
- 3-[(Thiophen-2-ylsulfonyl)amino]propanoic acid
- 3-(thiophen-2-ylsulfonylamino)propanoic Acid
- J-511448
- AKOS000264136
- Z45532289
- EN300-08679
- CS-0221240
- SR-01000592760-1
- G36385
- N-(Thien-2-ylsulfonyl)-β-alanine
-
- MDL: MFCD04623545
- Inchi: 1S/C7H9NO4S2/c9-6(10)3-4-8-14(11,12)7-2-1-5-13-7/h1-2,5,8H,3-4H2,(H,9,10)
- InChI Key: PGHCOXJSXMMPHU-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)(NCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 234.99730012g/mol
- Monoisotopic Mass: 234.99730012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 120Ų
N-(Thien-2-ylsulfonyl)-β-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B642890-50mg |
N-(Thien-2-ylsulfonyl)-β-alanine |
82068-12-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B642890-100mg |
N-(Thien-2-ylsulfonyl)-β-alanine |
82068-12-0 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B642890-500mg |
N-(Thien-2-ylsulfonyl)-β-alanine |
82068-12-0 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM450716-1g |
3-[(THIEN-2-YLSULFONYL)AMINO]PROPANOIC ACID |
82068-12-0 | 95%+ | 1g |
$340 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-50mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 97% | 50mg |
¥1497 | 2023-02-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-100mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 100mg |
¥1199.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-250mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 250mg |
¥1432.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-500mg |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 500mg |
¥3182.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-1g |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 95% | 1g |
¥4984.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291910-2.5g |
3-(Thiophene-2-sulfonamido)propanoic acid |
82068-12-0 | 97% | 2.5g |
¥11765 | 2023-02-17 |
N-(Thien-2-ylsulfonyl)-β-alanine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
82068-12-0 (N-(Thien-2-ylsulfonyl)-β-alanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent